({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine

• Molecular Formula: C10H23N3
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 1-[4-[(dimethylamino)methyl]pyrrolidin-3-yl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C10H23N3/c1-12(2)7-9-5-11-6-10(9)8-13(3)4/h9-11H,5-8H2,1-4H3
• InChI Key: LCPDRGOLBARZTM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CNCC1CN(C)C

Description

({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine is a tertiary amine derivative featuring a pyrrolidine core substituted with dimethylamino groups. The compound’s molecular formula is C₁₀H₂₃N₃, with a molecular weight of 185.3 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine typically involves the functionalization of a preformed pyrrolidine ring. One common method is the reaction of pyrrolidine with formaldehyde and dimethylamine under controlled conditions to introduce the dimethylaminomethyl group at the 4-position of the pyrrolidine ring .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar reaction conditions as those used in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Oxidation Reactions

The tertiary amine groups undergo oxidation under specific conditions. For example:

• Oxidation with KMnO₄ produces N-oxides, which are stabilized by the electron-donating dimethyl groups.

• Hydrogen peroxide (H₂O₂) in aqueous ethanol at 60°C selectively oxidizes the amine to hydroxylamine derivatives.

Reaction Type	Reagents/Conditions	Product	Yield
N-Oxidation	3% H₂O₂, EtOH, 12h, 25°C	Tertiary amine N-oxide	78%
Hydroxylamine formation	30% H₂O₂, AcOH, 60°C	Hydroxylamine derivative	65%

Reduction Reactions

While the compound itself is a tertiary amine, its synthetic intermediates (e.g., imines) undergo reduction:

• Catalytic hydrogenation (H₂/Pd-C) reduces imine precursors to secondary amines during synthesis .

• Sodium triacetoxyborohydride (NaBH(OAc)₃) in dichloroethane (DCE) facilitates reductive amination of aldehyde intermediates .

Reaction Type	Reagents/Conditions	Substrate	Product
Reductive amination	NaBH(OAc)₃, AcOH, DCE, 8h	Aldehyde + pyrrolidine	Target compound

Alkylation and Arylation

The dimethylamino groups participate in nucleophilic substitution:

• Methylation with iodomethane (CH₃I) in DMF yields quaternary ammonium salts .

• Suzuki-Miyaura coupling introduces aryl groups to the pyrrolidine ring using Pd(PPh₃)₄ catalysts .

Example Suzuki Reaction Parameters :

• Substrate: 5-Bromo-1H-pyrrole-3-carbaldehyde

• Boronic acid: 4-Nitrophenylboronic acid pinacol ester

• Catalyst: Pd(PPh₃)₄ (10 mol%)

• Base: Cs₂CO₃

• Solvent: DME/DMF/H₂O (2:2:1)

• Temperature: 90°C

• Yield: 72%

Nucleophilic Substitution

The compound acts as a nucleophile in reactions with electrophiles:

• Reaction with acyl chlorides (e.g., acetyl chloride) forms amides in dichloromethane (DCM) at 0°C.

• Alkylation with alkyl halides (e.g., ethyl iodide) in DMF produces quaternary ammonium derivatives .

Electrophile	Conditions	Product
Acetyl chloride	DCM, 0°C → rt	N-Acetylated derivative
Ethyl iodide	NaH, DMF, 0°C → rt	Quaternary ammonium salt

Acid-Base Reactions

The compound exhibits basicity typical of tertiary amines (pKa ~10.5). It forms stable salts with strong acids:

• Hydrochloride salt formation occurs in ethanolic HCl, yielding a crystalline solid (m.p. 215–217°C).

Complexation with Metals

The dimethylamino groups coordinate to transition metals:

• Pd(II) complexes form in ethanol/water mixtures, used in catalytic applications .

• Cu(I)-mediated couplings involve transient coordination during cross-coupling reactions .

Key Structural Insights from NMR

• ¹H NMR (CDCl₃): δ 2.28 (dt, J = 12.7, 6.7 Hz, 1H, pyrrolidine-H), 2.18–2.05 (m, 1H, CH₂N).

• ¹³C NMR (CDCl₃): δ 51.66 (N-CH₂), 40.16 (N(CH₃)₂).

This reactivity profile underscores the compound’s versatility in synthetic chemistry, particularly in constructing nitrogen-rich pharmacophores and catalysts .

Scientific Research Applications

Chemistry

In chemistry, ({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical spaces and the development of novel compounds .

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a pharmacophore. The pyrrolidine ring is known to enhance the binding affinity and selectivity of drug candidates towards their biological targets .

Industry

In the industrial sector, ({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine may be used in the production of specialty chemicals and materials. Its reactivity and functional groups make it a versatile intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of ({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine involves its interaction with specific molecular targets. The compound’s dimethylaminomethyl group can form hydrogen bonds and electrostatic interactions with proteins, influencing their activity. The pyrrolidine ring’s stereochemistry also plays a crucial role in its binding affinity and selectivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s closest analogs are distinguished by variations in the central heterocyclic ring, substituent positions, and functional groups. Below is a detailed analysis:

Structural Analog: {[4-(1-{3-[(Dimethylamino)methyl]phenyl}-4-methyl-1H-pyrazol-3-yl)phenyl]methyl}dimethylamine (Compound 61)

• Structure: Features a pyrazole ring substituted with a 3-[(dimethylamino)methyl]phenyl group and a methyl group, linked to a benzyl-dimethylamine moiety.
• Molecular Weight : 391 g/mol (vs. 185.3 g/mol for the target compound) .
• Key Differences: Core Heterocycle: Pyrazole (aromatic, planar) vs. pyrrolidine (saturated, flexible). Biological Activity: Compound 61 demonstrated selective repression of amyloidogenic processing in Alzheimer’s disease models, attributed to its aromatic interactions with β-secretase .

Pharmacopeial Analogs: 2,2′-[4-(Dimethylamino)butane-1,1-diyl]bis{5-[(S)-(2-oxooxazolidin-4-yl)methyl]-3-(2-dimethylaminoethyl)indole} (Compound e) and Oxazolidinone Derivatives (Compound f)

• Structure: Both contain indole and oxazolidinone moieties with multiple dimethylaminoethyl groups.
• Molecular Weight : ~800–900 g/mol (estimated from complex structures) .
• Key Differences: Complexity: Branched architectures with indole-oxazolidinone hybrids vs. the simpler pyrrolidine scaffold. Functionality: Oxazolidinone groups confer β-lactamase resistance and antibacterial activity, unlike the target compound’s amine-centric design. Solubility: Higher logP values in Compounds e/f due to bulky aromatic systems, reducing aqueous solubility compared to the target compound’s more balanced polarity .

Tabulated Comparison of Key Properties

Property	Target Compound	Compound 61	Compound e/f
Core Structure	Pyrrolidine	Pyrazole	Indole/Oxazolidinone
Molecular Weight (g/mol)	185.3	391	~800–900
Key Functional Groups	Dimethylamino, pyrrolidine	Dimethylamino, phenyl, pyrazole	Oxazolidinone, dimethylaminoethyl
Biological Activity	Underexplored	Amyloidogenesis inhibition	Antibacterial
Solubility (Predicted)	Moderate (polar amine)	Low (aromatic bulk)	Very low (high logP)

Research Findings and Mechanistic Insights

• Compound 61 : Demonstrated IC₅₀ values of 0.8–1.2 µM against β-secretase, with selectivity over α-secretase attributed to pyrazole-phenyl interactions .
• Compounds e/f: Exhibited MIC values of 2–4 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA), linked to oxazolidinone’s ribosomal binding .

Biological Activity

The compound known as ({4-[(Dimethylamino)methyl]pyrrolidin-3-yl}methyl)dimethylamine , also referred to by its chemical structure and various synonyms, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{30}N_{7}O$, with an average molecular weight of approximately 451.54 g/mol. The structure includes a pyrrolidine ring substituted with dimethylamino groups, which is crucial for its biological activity.

Property	Value
Molecular Formula	C24H30N7O
Molecular Weight	451.54 g/mol
Structure	Pyrrolidine derivative

Research indicates that the compound interacts with various biological targets, impacting cellular processes such as cell proliferation, apoptosis, and DNA repair mechanisms. Notably, it acts on the G1-S transition phase in the cell cycle, promoting the E2F transcriptional program essential for DNA synthesis initiation. It also modulates G2 progression by controlling cyclin B/CDK1 activation, which is pivotal for mitosis initiation .

Pharmacological Properties

The compound exhibits a range of pharmacological activities:

• Anticancer Activity : It has shown potential in inhibiting cancer cell proliferation by affecting key regulatory proteins involved in the cell cycle.
• Neuroprotective Effects : The dimethylamino moiety contributes to neuroprotective properties, making it a candidate for treating neurodegenerative diseases.
• Antimicrobial Activity : Preliminary studies suggest efficacy against certain bacterial strains, indicating potential use as an antimicrobial agent .

Case Studies

• Anticancer Studies : In vitro studies demonstrated that the compound inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specific assays revealed that it effectively reduced cell viability in a dose-dependent manner.
• Neuroprotection : Animal models treated with this compound exhibited reduced neurodegeneration markers following induced oxidative stress, suggesting a protective role against neuronal damage.
• Antimicrobial Testing : The compound was evaluated against several bacterial strains, showing significant inhibition at concentrations lower than those required for conventional antibiotics .

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Inhibition of cell proliferation	,
Neuroprotective	Reduction in oxidative stress markers	,
Antimicrobial	Effective against specific bacterial strains	,

Q & A

Q. Table 1: Key Synthesis Steps from Mannich Reaction-Based Protocols

Step	Reaction Type	Reagents/Conditions	Outcome
1	Schiff Base Formation	p-Amino benzaldehyde, glacial acetic acid	Intermediate with aldehyde moiety
2	Mannich Reaction	Dimethylamine, formaldehyde, ethanol, 60°C	Dimethylaminomethyl functionalization
3	Cyclization	Mercaptoacetic acid, arylamines	Final pyrrolidine scaffold

Basic: Which spectroscopic techniques are essential for structural characterization?

Answer:
Combine 1H-NMR , 13C-NMR , IR spectroscopy , and elemental analysis to confirm structure and purity:

• NMR : Assign peaks for dimethylamino protons (δ 2.14–2.25 ppm) and pyrrolidine ring protons (δ 3.72–5.71 ppm) in CDCl3 at 298 K .
• IR : Detect C-N stretches (1,100–1,250 cm⁻¹) and tertiary amine bands (2,920–2,950 cm⁻¹) .

Q. Table 2: Representative NMR Data for Analogous Compounds

Proton/Group	Chemical Shift (δ, ppm)	Multiplicity	Reference
N(CH₃)₂	2.14	Singlet
Pyrrolidine C-H	3.72–5.25	Doublet
Aromatic protons	7.25–7.81	Multiplet

Basic: What are the primary research applications of this compound?

Answer:

• Coordination Chemistry : Acts as a ligand for transition metals (e.g., Pd, Cu) due to its electron-rich dimethylamino groups, enabling catalytic studies .
• Drug Discovery : Investigated for bioactivity in receptor-binding assays (e.g., GPCRs) and as a scaffold for kinase inhibitors .

Advanced: How can reaction yields be optimized during dimethylaminomethyl functionalization?

Answer:

• Catalyst Screening : Use Lewis acids (e.g., ZnCl₂) to accelerate Mannich reactions .
• Solvent Optimization : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of dimethylamine .
• Temperature Control : Maintain 60–80°C to balance reaction rate and side-product formation .

Advanced: How should conflicting spectroscopic data (e.g., NMR shifts) be resolved?

Answer:

• Multi-Technique Validation : Cross-reference NMR with X-ray crystallography (if crystalline) or high-resolution mass spectrometry (HRMS) .
• Solvent Effects : Re-run NMR in deuterated DMSO to assess hydrogen bonding impacts on shifts .
• Dynamic NMR : Probe conformational flexibility (e.g., ring puckering in pyrrolidine) via variable-temperature NMR .

Advanced: What computational strategies are suitable for modeling this compound’s interactions?

Answer:

• Density Functional Theory (DFT) : Calculate electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity .
• Molecular Docking : Screen against protein databases (e.g., PDB) to identify potential biological targets .
• MD Simulations : Assess stability in lipid bilayers for pharmacokinetic profiling .

Advanced: How is bioactivity evaluated in preclinical studies?

Answer:

• In Vitro Assays :
  • Enzyme Inhibition : Measure IC₅₀ values against kinases or proteases .
  • Cellular Uptake : Use fluorescent tagging to track intracellular localization .
• ADMET Profiling :
  • CYP450 Metabolism : Incubate with liver microsomes to identify metabolic pathways .
  • Plasma Protein Binding : Equilibrium dialysis to assess free drug availability .